Cas no 89038-47-1 (4-Piperidinol, 2,2,6,6-tetramethyl-1-(1-piperidinylcarbonyl)-)

• Product Name: 4-Piperidinol, 2,2,6,6-tetramethyl-1-(1-piperidinylcarbonyl)-
• CAS No: 89038-47-1
• MF: C₁₅H₂₈N₂O₂
• MW: 268.395024299622
• CID: 614930
• PubChem ID: 21283982
• Update Time: 2025-04-19

4-Piperidinol, 2,2,6,6-tetramethyl-1-(1-piperidinylcarbonyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinol, 2,2,6,6-tetramethyl-1-(1-piperidinylcarbonyl)-
• (4-hydroxy-2,2,6,6-tetramethylpiperidin-1-yl)-piperidin-1-ylmethanone
• 89038-47-1
• DTXSID30611981
• (4-Hydroxy-2,2,6,6-tetramethylpiperidin-1-yl)(piperidin-1-yl)methanone
• SCHEMBL10366988

• Inchi： 1S/C15H28N2O2/c1-14(2)10-12(18)11-15(3,4)17(14)13(19)16-8-6-5-7-9-16/h12,18H,5-11H2,1-4H3
• InChI Key： CHNZUKWDELYUHD-UHFFFAOYSA-N
• SMILES： OC1CC(C)(C)N(C(N2CCCCC2)=O)C(C)(C)C1

Computed Properties

• Exact Mass: 268.215078140g/mol
• Monoisotopic Mass: 268.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.8Ų